Cas no 92622-02-1 (1,2,3,4-pentanetetrol)

1,2,3,4-pentanetetrol structure
1,2,3,4-pentanetetrol structure
Product Name:1,2,3,4-pentanetetrol
CAS No:92622-02-1
MF:C5H12O4
MW:136.146382331848
CID:2040019
Update Time:2025-03-10

1,2,3,4-pentanetetrol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-pentanetetrol
    • 1-deoxy-L-arabinitol
    • 1-deoxy-L-arabitol
    • 1-Desoxy-L-arabinit
    • 1-Desoxy-L-arabit
    • L-lyxo-Pentan-1,2,3,4-tetraol
    • Inchi: 1S/C5H12O4/c1-3(7)5(9)4(8)2-6/h3-9H,2H2,1H3
    • InChI Key: FJGNTEKSQVNVTJ-UHFFFAOYSA-N
    • SMILES: CC(C(C(CO)O)O)O

Experimental Properties

  • Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 128-129 °C
  • Boiling Point: 368.1±37.0 °C(Predicted)
  • pka: 13.71±0.20(Predicted)
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